Cas no 1286104-27-5 (4-[(1H-Benzimidazol-2-yl)oxy]-3-methyl-2-pyridinecarboxylic AcidDiscontinued See:B203960)

4-[(1H-Benzimidazol-2-yl)oxy]-3-methyl-2-pyridinecarboxylic AcidDiscontinued See:B203960 structure
1286104-27-5 structure
Product Name:4-[(1H-Benzimidazol-2-yl)oxy]-3-methyl-2-pyridinecarboxylic AcidDiscontinued See:B203960
CAS No:1286104-27-5
MF:C14H11N3O3
MW:269.255442857742
CID:1065457
PubChem ID:53434980
Update Time:2025-04-20

4-[(1H-Benzimidazol-2-yl)oxy]-3-methyl-2-pyridinecarboxylic AcidDiscontinued See:B203960 Chemical and Physical Properties

Names and Identifiers

    • 4-[(1H-Benzimidazol-2-yl)oxy]-3-methyl-2-pyridinecarboxylic AcidDiscontinued See:B203960
    • 4-(1H-benzimidazol-2-yloxy)-3-methylpyridine-2-carboxylic acid
    • 4-[(1H-Benzimidazol-2-yl)oxy]-3-methyl-2-pyridinecarboxylic Acid Discontinued See: B203960
    • PYR265
    • 4-[(1H-BENZIMIDAZOL-2-YL)OXY]-3-METHYL-2-PYRIDINECARBOXYLIC ACID
    • DB-228965
    • CS-0166560
    • 4-((1H-benzo[d]imidazol-2-yl)oxy)-3-methylpicolinic acid? (Rabeprazole Impurity
    • 4-[(1H-Benzimidazol-2-yl)oxy]-3-methyl-2-pyridinecarboxylic Acid Discontinued See: B203960
    • 4-((1H-Benzo[d]imidazol-2-yl)oxy)-3-methylpicolinicacid
    • 4-((1H-Benzo[d]imidazol-2-yl)oxy)-3-methylpicolinic acid
    • 4-[(1H-Benzimidazol-2-yl)oxy]-3-methylpyridine-2-carboxylic acid
    • Discontinued See: B203960'
    • Discontinued See: B203960
    • 1286104-27-5
    • Discontinued See
    • DTXSID20700732
    • Inchi: 1S/C14H11N3O3/c1-8-11(6-7-15-12(8)13(18)19)20-14-16-9-4-2-3-5-10(9)17-14/h2-7H,1H3,(H,16,17)(H,18,19)
    • InChI Key: CUFZCIPMCJAURP-UHFFFAOYSA-N
    • SMILES: O(C1C=CN=C(C(=O)O)C=1C)C1=NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 269.08000
  • Monoisotopic Mass: 269.08004122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 88.1Ų

Experimental Properties

  • PSA: 88.10000
  • LogP: 2.75680
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